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Compound of Interest

Compound Name: 1-(2-Hydroxyethyl)cyclopentanol
CAS No.: 73089-93-7
Cat. No.: B1602235
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Hydroxyethyl)cyclopentanol is a cyclic alcohol of interest in synthetic and medicinal
chemistry. Its bifunctional nature, containing both a primary and a tertiary alcohol, makes it a
versatile building block for the synthesis of more complex molecules. The cyclopentyl scaffold
is a common motif in bioactive compounds, and the hydroxyethyl side chain provides a reactive
handle for further functionalization. This guide provides a technical overview of its core
physicochemical properties, potential synthetic utility, and key identifiers.

Physicochemical Properties and Identifiers

The fundamental characteristics of a compound are critical for its application in research and
development. The following table summarizes the key properties of 1-(2-
Hydroxyethyl)cyclopentanol.
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Property Value Source(s)
Molecular Formula C7H1402 [1112]
Molecular Weight 130.18 g/mol [1][3]
IUPAC Name i:szl—hydroxyethyl)cyclopentan- 2]

CAS Number 73089-93-7 [1][2]
Boiling Point 256°C [4]

Density 1.092 g/cm3 [4]

Flash Point 123°C [4]

pKa 14.90 + 0.20 (Predicted) [4]

Conceptual Synthetic Pathway

The synthesis of 1-(2-Hydroxyethyl)cyclopentanol can be conceptually understood as the
nucleophilic attack of an organometallic reagent derived from ethylene glycol onto
cyclopentanone. A more direct and common industrial approach involves the reaction of
cyclopentanone with ethylene oxide. This reaction opens the strained epoxide ring and forms
the desired diol.
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Conceptual Synthesis of 1-(2-Hydroxyethyl)cyclopentanol
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Caption: A diagram illustrating the conceptual synthesis of 1-(2-Hydroxyethyl)cyclopentanol

from cyclopentanone and ethylene ox

ide.
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Applications in Drug Development and Organic
Synthesis

While specific applications of 1-(2-Hydroxyethyl)cyclopentanol are not extensively
documented in publicly available literature, its structure suggests potential utility as a versatile
building block in several areas of drug discovery and organic synthesis.

o Scaffold for Novel Analogs: The cyclopentane ring is a common feature in many biologically
active molecules. This compound can serve as a starting material for the synthesis of novel
analogs of existing drugs, where the hydroxyethyl group can be modified to explore
structure-activity relationships.

o Linker Chemistry: In the development of antibody-drug conjugates (ADCSs) or proteolysis-
targeting chimeras (PROTACS), bifunctional linkers are essential. The two hydroxyl groups of
1-(2-Hydroxyethyl)cyclopentanol offer differential reactivity (primary vs. tertiary), which
could be exploited in the synthesis of complex linker molecules.

o Fragment-Based Drug Discovery: As a small, functionalized molecule, it could be used in
fragment-based screening campaigns to identify new binding motifs for therapeutic targets.

Experimental Protocols

A generalized protocol for the synthesis of 1-(2-Hydroxyethyl)cyclopentanol via the reaction
of cyclopentanone with ethylene oxide is as follows. This is a conceptual protocol and should
be adapted and optimized with appropriate safety precautions in a laboratory setting.

e Reaction Setup: A solution of cyclopentanone in an appropriate aprotic solvent (e.g., THF,
diethyl ether) is prepared in a reaction vessel under an inert atmosphere (e.g., nitrogen,
argon) and cooled to a low temperature (e.g., 0 °C or -78 °C).

» Addition of Base: A strong base (e.g., sodium hydride, lithium diisopropylamide) is cautiously
added to the reaction mixture to deprotonate the cyclopentanone, forming the enolate.

» Addition of Ethylene Oxide: A solution of ethylene oxide in the same solvent is slowly added
to the reaction mixture. The reaction is allowed to proceed at a controlled temperature until
completion, which can be monitored by thin-layer chromatography (TLC).
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e Quenching and Workup: The reaction is carefully quenched with a proton source, such as a
saturated aqueous solution of ammonium chloride. The aqueous and organic layers are
separated.

o Extraction and Drying: The aqueous layer is extracted multiple times with an organic solvent
(e.g., ethyl acetate). The combined organic extracts are washed with brine, dried over an
anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), and filtered.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified, typically by column chromatography on silica gel, to yield pure 1-(2-
Hydroxyethyl)cyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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